Cas no 1250993-51-1 (tert-butyl cis-3,7-diazabicyclo[4.2.0]octane-3-carboxylate)

• Product Name: tert-butyl cis-3,7-diazabicyclo[4.2.0]octane-3-carboxylate
• CAS No: 1250993-51-1
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD17016496
• CID: 1056823
• Update Time: 2025-04-20

tert-butyl cis-3,7-diazabicyclo[4.2.0]octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1S,6R)-tert-Butyl 3,7-diazabicyclo[4.2.0]octane-3-carboxylate
• (1R,6S)-Rel-3-Boc-3,7-diazabicyclo[4.2.0]octane
• 3,​7-​Diazabicyclo[4.2.0]​octane-​3-​carboxylic acid, 1,​1-​dimethylethyl ester, (1R,​6S)​-​rel-
• cis-3-Boc-3,7-diazabicyclo[4.2.0]octane
• cis-3,7-Diaza-bicyclo[4.2.0]octane-3-carboxylic acid tert-butyl ester
• tert-butyl cis-3,7-diazabicyclo[4.2.0]octane-3-carboxylate

• MDL： MFCD17016496
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-4-9-8(7-13)6-12-9/h8-9,12H,4-7H2,1-3H3/t8-,9+/m0/s1
• InChI Key： TUIAJQPTVCSWOB-DTWKUNHWSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H]2[C@H](C1)CN2)=O

Computed Properties

• Exact Mass: 212.15200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.076±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.1 g/l) (25 º C),
• PSA: 41.57000
• LogP: 1.48190